Cas no 946855-76-1 ((E)-5-(Phenyldiazenyl)-2-(propylthio)pyrimidine-4,6-diol)

(E)-5-(Phenyldiazenyl)-2-(propylthio)pyrimidine-4,6-diol is a pyrimidine derivative featuring a phenylazo group and a propylthio substituent. This compound exhibits potential utility in organic synthesis and materials science due to its conjugated azo linkage and thioether functionality, which may impart photochromic or coordination properties. The presence of hydroxyl groups at the 4 and 6 positions enhances its reactivity, enabling further derivatization. Its structural features suggest possible applications in dye chemistry or as a ligand in metal complexes. The compound's stability and solubility can be tailored by modifying the propylthio chain, offering flexibility for specific research or industrial applications.
(E)-5-(Phenyldiazenyl)-2-(propylthio)pyrimidine-4,6-diol structure
946855-76-1 structure
Product Name:(E)-5-(Phenyldiazenyl)-2-(propylthio)pyrimidine-4,6-diol
CAS No:946855-76-1
MF:C13H14N4O2S
MW:290.340860843658
MDL:MFCD31692304
CID:4660847
PubChem ID:136062515
Update Time:2025-10-05

(E)-5-(Phenyldiazenyl)-2-(propylthio)pyrimidine-4,6-diol Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Pyrimidinone, 6-hydroxy-5-(2-phenyldiazenyl)-2-(propylthio)-
    • (E)-5-(phenyldiazenyl)-2-(propylthio)pyrimidine-4,6-diol
    • 6-Hydroxy-5-(2-phenyldiazenyl)-2-(propylthio)-4(3H)-pyrimidinone
    • 6-Hydroxy-5-(2-phenyldiazenyl)-2-(propylthio)-4(3H)-pyrimidinone (ACI)
    • CS-15072
    • SCHEMBL595683
    • C13030
    • 4(3H)-Pyrimidinone,6-hydroxy-5-(2-phenyldiazenyl)-2-(propylthio)-
    • 946855-76-1
    • CS-M3513
    • WMB85576
    • AKOS037650617
    • 4-hydroxy-5-phenyldiazenyl-2-propylsulfanyl-1H-pyrimidin-6-one
    • (E)-5-(Phenyldiazenyl)-2-(propylthio)pyrimidine-4,6-diol
    • MDL: MFCD31692304
    • Inchi: 1S/C13H14N4O2S/c1-2-8-20-13-14-11(18)10(12(19)15-13)17-16-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3,(H2,14,15,18,19)
    • InChI Key: MYEZEXNTEBKOLN-UHFFFAOYSA-N
    • SMILES: O=C1C(N=NC2C=CC=CC=2)=C(O)N=C(SCCC)N1

Computed Properties

  • Exact Mass: 290.08374688g/mol
  • Monoisotopic Mass: 290.08374688g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 112
  • XLogP3: 3

(E)-5-(Phenyldiazenyl)-2-(propylthio)pyrimidine-4,6-diol Pricemore >>

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(E)-5-(Phenyldiazenyl)-2-(propylthio)pyrimidine-4,6-diol Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ;  rt → 0 °C
1.2 Reagents: Sodium nitrite Solvents: Water ;  30 min, 0 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ;  45 min, 0 °C
Reference
metal-catalyzed reduction of 5-(aryl-diazenyl)-4,6-dihalo-pyrimidine
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  rt → 0 °C
1.2 Reagents: Sodium acetate ;  0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ;  rt → 0 °C
1.4 Reagents: Sodium nitrite Solvents: Water ;  rt → 0 °C; 30 min, 0 °C; 0 - 5 °C
1.5 Reagents: Hydrochloric acid Solvents: Water ;  pH 1
Reference
Method for preparation of ticagrelor and intermediates
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(E)-5-(Phenyldiazenyl)-2-(propylthio)pyrimidine-4,6-diol Raw materials

(E)-5-(Phenyldiazenyl)-2-(propylthio)pyrimidine-4,6-diol Preparation Products

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